Cas no 865627-00-5 (Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl-)

• Product Name: Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl-
• CAS No: 865627-00-5
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 4258079
• Update Time: 2025-07-18

Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl-

• Inchi： 1S/C12H14FNO2/c1-12(2,3)11(16)14-10-8(7-15)5-4-6-9(10)13/h4-7H,1-3H3,(H,14,16)
• InChI Key： CFRLPRKAHCVMCB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C=O)C=CC=C1F)(=O)C(C)(C)C

Additional information on Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl-

Recent Advances in the Study of Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- (CAS: 865627-00-5)

Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- (CAS: 865627-00-5) is a fluorinated aromatic amide compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a formyl group and a fluorine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

The synthesis of Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the fluorine substituent efficiently. The authors reported a yield of 78% and high purity (>98%), making this method suitable for large-scale production. The structural integrity of the compound was confirmed using NMR spectroscopy and mass spectrometry.

In terms of biological activity, Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- has demonstrated inhibitory effects on several key enzymes involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM. This suggests potential applications in the development of anti-inflammatory drugs. Additionally, the compound's ability to modulate the activity of certain kinases has been explored, indicating its versatility as a pharmacophore.

Recent computational studies have also shed light on the molecular interactions of Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- with biological targets. Molecular docking simulations revealed strong binding affinities for the active sites of both COX-2 and specific kinases, corroborating the experimental findings. These insights are valuable for the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in drug discovery programs.

In conclusion, Propanamide, N-(2-fluoro-6-formylphenyl)-2,2-dimethyl- (CAS: 865627-00-5) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its synthetic accessibility, biological potency, and potential therapeutic applications. Continued research is warranted to explore its full pharmacological potential and overcome existing challenges.